Cas no 898751-44-5 ( )

• Product Name: &nbsp
• CAS No: 898751-44-5
• MF: C₁₅H₁₀ClF₃O
• MW: 298.687513828278
• CID: 993928
• PubChem ID: 24726584
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-1-(2,4-difluorophenyl)propan-1-one
• 3-(3-CHLORO-5-FLUOROPHENYL)-2',4'-DIFLUOROPROPIOPHENONE
• MFCD03843963
• 898751-44-5
• AKOS016021999
• DTXSID90644977
• 3-(3-Chloro-5-fluorophenyl)-1-(2,4-difluorophenyl)-1-propanone
•  

• MDL： MFCD03843963
• Inchi： 1S/C15H10ClF3O/c16-10-5-9(6-12(18)7-10)1-4-15(20)13-3-2-11(17)8-14(13)19/h2-3,5-8H,1,4H2
• InChI Key： LIFKNSSWQWTUNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC(=CC=1F)F)=O)F

Computed Properties

• Exact Mass: 298.0372271g/mol
• Monoisotopic Mass: 298.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 380.6°C at 760 mmHg
• Flash Point: 184°C
• Refractive Index: 1.543

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones